(E)-N'-((3-allyl-4-chloro-2-oxo-2,3-dihydrothiazol-5-yl)methylene)benzohydrazide

• IUPAC Name: N-[(E)-(4-chloro-2-oxo-3-prop-2-enyl-1,3-thiazol-5-yl)methylideneamino]benzamide
• InChI: InChI=1S/C14H12ClN3O2S/c1-2-8-18-12(15)11(21-14(18)20)9-16-17-13(19)10-6-4-3-5-7-10/h2-7,9H,1,8H2,(H,17,19)/b16-9+
• InChI Key: NKXYHXQFWURXBC-CXUHLZMHSA-N
• Canonical SMILES: C=CCN1C(=C(SC1=O)C=NNC(=O)C2=CC=CC=C2)Cl
• Isomeric SMILES: C=CCN1C(=C(SC1=O)/C=N/NC(=O)C2=CC=CC=C2)Cl
• Molecular Formula: C14H12ClN3O2S
• Molecular Weight: 321.8 g/mol

Description

(E)-N'-((3-allyl-4-chloro-2-oxo-2,3-dihydrothiazol-5-yl)methylene)benzohydrazide is a chemical compound that has garnered attention in scientific research due to its potential therapeutic properties. The compound is a hydrazide derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Crystal Structure and Inhibitory Potential

• Crystal Structure Analysis : Studies have shown that certain benzohydrazide derivatives, like those related to (E)-N'-((3-allyl-4-chloro-2-oxo-2,3-dihydrothiazol-5-yl)methylene)benzohydrazide, possess significant potential in inhibiting cancer growth. For instance, the crystal structure, Hirshfeld surface analysis, and molecular docking studies of similar compounds have been instrumental in exploring their inhibitory effects against prostate cancer (Arjun et al., 2020).

Antimicrobial Activities

• Antimicrobial Properties : Benzohydrazide derivatives have been recognized for their antimicrobial properties. Research on N'-substituted benzohydrazides, akin to (E)-N'-((3-allyl-4-chloro-2-oxo-2,3-dihydrothiazol-5-yl)methylene)benzohydrazide, shows promising antibacterial activities (Shaikh, 2013).

Structural Characterization

• Structural Characterization : The structural characterization of benzohydrazide derivatives provides insights into their potential applications. For example, the study of (E)-N'-((Pyridin-2-yl)methylene)benzohydrazide through X-ray diffraction, FT-IR, FT-Raman, and DFT methods contributes to understanding their chemical properties and potential uses (Babu et al., 2014).

Synthesis and Characterization

• Synthesis Techniques : The synthesis and characterization of related benzohydrazides are crucial for exploring their applications. Studies on compounds like 4-Chloro-N'-[(Z)-4-nitrobenzylidene]benzohydrazide monohydrate offer insights into their synthesis methods and structural properties (Fun et al., 2008).

Potential in Antimalarial Activity

• Antimalarial Activity : Research has also explored the potential of benzohydrazide derivatives in antimalarial activity. For instance, the synthesis, characterization, and assessment of antimalarial activity of 4-acylhydrazone-5-pyrazolones and their Zinc(II) metal complexes provide a foundation for future applications in this field (Shaikh et al., 2021).

Antioxidant Studies

• Antioxidant Capabilities : Some benzohydrazide derivatives have been identified for their antioxidant capabilities. Research into the ultrasound-mediated synthesis of phenothiazine derivatives, including benzohydrazides, has highlighted their potential in vitro antioxidant activity (Venkatesan et al., 2015).